2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-bromo-2-methylphenyl)acetamide
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-bromo-2-methylphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
445380-95-0
VCID:
VC0459887
InChI:
InChI=1S/C22H16BrN3O3S/c1-13-8-16(23)4-6-17(13)25-21(27)11-30-22-15(10-24)2-5-18(26-22)14-3-7-19-20(9-14)29-12-28-19/h2-9H,11-12H2,1H3,(H,25,27)
SMILES:
CC1=C(C=CC(=C1)Br)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N
Molecular Formula:
C22H16BrN3O3S
Molecular Weight:
482.4g/mol
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-bromo-2-methylphenyl)acetamide
CAS No.: 445380-95-0
Main Products
VCID: VC0459887
Molecular Formula: C22H16BrN3O3S
Molecular Weight: 482.4g/mol
CAS No. | 445380-95-0 |
---|---|
Product Name | 2-{[6-(1,3-Benzodioxol-5-yl)-3-cyano-2-pyridinyl]sulfanyl}-N-(4-bromo-2-methylphenyl)acetamide |
Molecular Formula | C22H16BrN3O3S |
Molecular Weight | 482.4g/mol |
IUPAC Name | 2-[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl-N-(4-bromo-2-methylphenyl)acetamide |
Standard InChI | InChI=1S/C22H16BrN3O3S/c1-13-8-16(23)4-6-17(13)25-21(27)11-30-22-15(10-24)2-5-18(26-22)14-3-7-19-20(9-14)29-12-28-19/h2-9H,11-12H2,1H3,(H,25,27) |
Standard InChIKey | MGCYGEKRVMTLSK-UHFFFAOYSA-N |
SMILES | CC1=C(C=CC(=C1)Br)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N |
Canonical SMILES | CC1=C(C=CC(=C1)Br)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N |
PubChem Compound | 1004434 |
Last Modified | Nov 11 2021 |
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